6-Aminonicotinic acid
Cat. No. B020891
Key on ui cas rn:
3167-49-5
M. Wt: 138.12 g/mol
InChI Key: ZCIFWRHIEBXBOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[NH2:1][c:2]1[n:3][cH:4][c:5]([C:6](=[O:7])[NH2:8])[cH:9][cH:10]1.[OH2:16].[P:11]([OH:12])(=[O:13])([OH:14])[OH:15]>>[NH2:1][c:2]1[n:3][cH:4][c:5]([C:6](=[O:7])[OH:12])[cH:9][cH:10]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
NC(=O)c1ccc(N)nc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
O=P(O)(O)O
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
Nc1ccc(C(=O)O)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
